Cas no 24687-70-5 (1-formyl-4-methyl-7-isopropylazulene)

1-formyl-4-methyl-7-isopropylazulene structure
24687-70-5 structure
Product Name:1-formyl-4-methyl-7-isopropylazulene
CAS No:24687-70-5
MF:C15H16O
MW:212.286944389343
CID:2013255
PubChem ID:11117364
Update Time:2025-04-21

1-formyl-4-methyl-7-isopropylazulene Chemical and Physical Properties

Names and Identifiers

    • 1-formyl-4-methyl-7-isopropylazulene
    • 1-formyl-7-isopropyl-4-methylazulene
    • 11,12-dihydro-lactaroviolin
    • 7-isopropyl-4-methyl-1-azulenecarbaldehyde
    • 7-isopropyl-4-methylazulene-1-carbaldehyde
    • dihydrolactaroviolin
    • 4-methyl-7-(1-methylethyl)azulene-1-carbaldehyde
    • 4-methyl-7-(propan-2-yl)azulene-1-carbaldehyde
    • 11,12-Dihydrolactaroviolin
    • 1-formyl-4-methyl-7-isopropenylazulene
    • CHEBI:168837
    • 4-Methyl-7-(1-methylethyl)-1-azulenecarboxaldehyde
    • 4-methyl-7-propan-2-ylazulene-1-carbaldehyde
    • 24687-70-5
    • DTXSID901229375
    • Inchi: 1S/C15H16O/c1-10(2)12-5-4-11(3)14-7-6-13(9-16)15(14)8-12/h4-10H,1-3H3
    • InChI Key: VAMFCHMEVQNLHP-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C)C=CC(=CC2=1)C(C)C

Computed Properties

  • Exact Mass: 212.120115130g/mol
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų
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